Cas no 1361805-95-9 (3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine)

• Product Name: 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine
• CAS No: 1361805-95-9
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4927979
• Update Time: 2025-10-19

3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-13-5-1-3-9(15(13)20)11-7-22-8-12(17(11)23(24)25)10-4-2-6-14(19)16(10)21/h1-8H
• InChI Key： QZSDAVJYSKYLDM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC=C(C2C=CC=C(C=2Cl)Cl)C=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 444
• XLogP3: 6.6
• Topological Polar Surface Area: 58.7

Additional information on 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine

3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine (CAS No. 1361805-95-9): A Comprehensive Overview

3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine (CAS No. 1361805-95-9) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique nitropyridine core and dichlorophenyl substituents, exhibits properties that make it valuable for various scientific and technological purposes. In this article, we delve into the molecular structure, properties, applications, and market trends of this intriguing compound.

The molecular formula of 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine is C₁₇H₈Cl₄N₂O₂, with a molecular weight of approximately 418.07 g/mol. Its structure features a pyridine ring substituted with a nitro group at the 4-position and two 2,3-dichlorophenyl groups at the 3 and 5 positions. This arrangement imparts distinct electronic and steric properties, which are often explored in materials science and pharmaceutical research.

One of the most notable characteristics of 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine is its potential as a building block in the synthesis of advanced materials. Researchers have investigated its utility in the development of organic semiconductors, which are critical for next-generation electronic devices such as flexible displays and solar cells. The compound's electron-withdrawing nitro group and chlorinated aromatic rings contribute to its ability to modulate electronic properties, making it a candidate for use in optoelectronic applications.

In addition to its role in materials science, 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine has been studied for its potential biological activities. While not a pharmaceutical itself, its structural motifs are often found in compounds with antimicrobial or anti-inflammatory properties. This has led to interest in its use as an intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by the compound's ability to interact with biological targets due to its nitropyridine core and chlorinated substituents.

The synthesis of 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine typically involves multi-step organic reactions, including cross-coupling and nitration processes. These methods are well-documented in the literature, with a focus on optimizing yield and purity. The compound's stability under standard conditions makes it a practical choice for laboratory use, though proper handling protocols should always be followed to ensure safety.

Market trends for 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine reflect its niche but growing demand. As industries seek innovative materials for electronics and healthcare, the compound's unique properties position it as a valuable asset. Suppliers and manufacturers are increasingly offering high-purity grades to meet the needs of research institutions and industrial laboratories. Pricing and availability can vary, so it is advisable to consult multiple sources when sourcing this chemical.

Environmental and regulatory considerations are also important when working with 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine. While it is not classified as a hazardous substance under most jurisdictions, its chlorinated and nitro-containing structure warrants careful disposal and handling. Researchers are encouraged to adhere to local guidelines and best practices to minimize environmental impact.

In conclusion, 3,5-Bis(2,3-dichlorophenyl)-4-nitropyridine (CAS No. 1361805-95-9) is a versatile compound with promising applications in materials science and chemical synthesis. Its unique structural features and properties make it a subject of ongoing research and development. As the demand for advanced materials and bioactive intermediates grows, this compound is likely to play an increasingly important role in scientific and industrial advancements.